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Compound of Interest

Compound Name: Crufomate

Cat. No.: B1669637

For researchers and scientists in the fast-paced world of drug development, adherence to strict
safety protocols is paramount. This guide provides essential, immediate safety and logistical
information for the proper disposal of Crufomate, an organophosphate insecticide. Following
these step-by-step procedures will help ensure the safety of laboratory personnel and the
protection of our environment.

Chemical and Physical Properties of Crufomate

A thorough understanding of a chemical's properties is the foundation of its safe handling and
disposal. Crufomate is a white crystalline solid in its pure form, though it is commercially
available as a yellow oil.[1][2][3][4] It is crucial to note its instability under certain conditions to
prevent accidental decomposition and the release of toxic fumes.
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Property

Value

Source

Molecular Formula

C12H19CINOsP

[5]

Molecular Weight

291.71 g/mol

[1]5]

Melting Point

61.5 °C (142.1 °F)

[1]

Stability

Unstable in agueous solutions
for long periods, at
temperatures above 60 °C
(140 °F), and in the presence

of strong acids or bases.[1][2]

[3]4]

Decomposition

Emits highly toxic fumes of
phosphorus oxides, nitrogen
oxides, and chlorine when

heated to decomposition.[1][2]

Solubility

Practically insoluble in water.
Soluble in acetone, benzene,

and carbon tetrachloride.[6]

Immediate Safety and Spill Response

In the event of a Crufomate spill, immediate and correct action is critical to mitigate exposure

and contamination.

Personal Protective Equipment (PPE):

Before handling Crufomate or cleaning up a spill, all personnel must be equipped with the

following PPE:

o Respiratory Protection: A self-contained breathing apparatus is essential, especially in

enclosed spaces or during large spills.[7] For smaller quantities, local exhaust ventilation

should be used.[7]

o Hand Protection: Chemical-resistant gloves are mandatory.[7]
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» Eye Protection: A face shield or eye protection worn in combination with respiratory
protection is required.[7]

o Skin Protection: Complete protective clothing should be worn to prevent skin contact.[7]
Spill Cleanup Protocol:

o Evacuate and Ventilate: Immediately evacuate all non-essential personnel from the spill area
and ensure adequate ventilation.

» Contain the Spill: Prevent the spread of the spilled material. For liquid spills, use absorbent
materials. For solid spills, avoid creating dust.

o Cleanup:

o For solid Crufomate, carefully sweep the spilled substance into sealable containers.[7] If
appropriate, moisten the material slightly to prevent dusting.[7]

o For liquid formulations, absorb the spill with an inert material (e.g., vermiculite, sand, or
earth) and place it in a sealed container for disposal.

o Decontaminate the Area: Once the bulk of the material is removed, decontaminate the spill
area with a suitable cleaning agent.

» Dispose of Waste: All contaminated materials, including PPE, must be collected in sealed
containers and disposed of as hazardous waste according to local, state, and federal
regulations.[7] Do not wash spilled material into the sewer system.[7]

Proper Disposal Procedures for Unused Crufomate

The disposal of unused Crufomate must be handled with extreme care to prevent
environmental contamination and ensure regulatory compliance. Crufomate is very toxic to
aquatic life with long-lasting effects.[1]

Step-by-Step Disposal Workflow:

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of Crufomate.
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Start: Unused Crufomate Identified for Disposal

Repackage and clearly label with chemical name and hazards.

Consult Safety Data Sheet (SDS) for specific disposal information.

Regulations Understood

Contact institutional Environmental Health & Safety (EHS) office.

Prepare for hazardous waste pickup:
- Segregate from other waste.
- Ensure container is sealed and properly labeled.

Hazardous waste contractor picks up the material.

Preferred Disposal Method: Incineration by a licensed facility.

End: Crufomate Safely Disposed

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Crufomate.
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Detailed Disposal Steps:

» Consult Regulations: Before initiating any disposal procedures, consult your institution's
Environmental Health and Safety (EHS) department and review local, state, and federal
regulations for hazardous waste disposal.

« Incineration: The recommended method for the disposal of organic pesticides like
Crufomate is incineration in a licensed hazardous waste facility.[1] This ensures the
complete destruction of the chemical.

o Land Disposal: If incineration is not available, consult with environmental regulatory agencies
for guidance on acceptable land disposal practices for waste residue.[1]

o Container Disposal:
o Never reuse empty Crufomate containers.[8]

o Empty containers should be triple-rinsed.[9] The rinse water, containing residual
Crufomate, must be collected and disposed of as hazardous waste. Do not pour the rinse
water down the drain.[8][9]

o After rinsing, containers should be punctured or otherwise rendered unusable to prevent
reuse and disposed of according to local regulations.

Experimental Protocol: Triple-Rinsing of Crufomate Containers
This protocol is essential for decontaminating empty containers prior to their final disposal.

Materials:

Empty Crufomate container

Appropriate solvent (e.g., acetone, as Crufomate is soluble in it)

Waste collection container, properly labeled for hazardous waste

Full personal protective equipment (PPE)
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Procedure:

» First Rinse: Add a small amount of the appropriate solvent to the empty Crufomate
container, enough to coat the interior surfaces (approximately 10% of the container's
volume).

» Agitate: Securely cap the container and agitate it vigorously for at least 30 seconds to ensure
the solvent comes into contact with all interior surfaces.

o Collect Rinse: Pour the solvent rinse into a designated hazardous waste container.

* Repeat: Repeat the rinsing and collection steps two more times to ensure thorough
decontamination.

» Final Disposal: The triple-rinsed container can now be disposed of according to institutional
and local guidelines for decontaminated chemical containers. The collected rinse solvent
must be disposed of as hazardous waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safeguarding Your Laboratory: Proper Disposal
Procedures for Crufomate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1669637#crufomate-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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